N-butyl-4-chloro-2-fluorobenzamide

• IUPAC Name: N-butyl-4-chloro-2-fluorobenzamide
• InChI: InChI=1S/C11H13ClFNO/c1-2-3-6-14-11(15)9-5-4-8(12)7-10(9)13/h4-5,7H,2-3,6H2,1H3,(H,14,15)
• InChI Key: LOERILJWUINQBU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(C=C(C=C1)Cl)F
• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol

Description

N-butyl-4-chloro-2-fluorobenzamide is a useful research compound. Its molecular formula is C11H13ClFNO and its molecular weight is 229.68 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 229.0669699 g/mol and the complexity rating of the compound is 213. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photocatalytic Reactions

N-butyl-4-chloro-2-fluorobenzamide can be involved in photocatalytic reactions, such as the fluorination of benzylic, allylic, and unactivated C-H bonds. A study demonstrated that N-fluoro-2-methylbenzamides undergo chemoselective fluorine transfer to yield the corresponding fluorides efficiently under mild conditions. This process showcases broad substrate scope, functional group tolerance, and does not require noble metal additives, suggesting that similar compounds like this compound might have applications in mild, selective fluorination reactions (Groendyke, AbuSalim, & Cook, 2016).

Imaging Tumor Proliferation

Compounds structurally related to this compound, such as N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide, have been explored for their potential in imaging tumor proliferation. These compounds are used in PET imaging to evaluate the proliferative status of solid tumors, highlighting the potential of this compound derivatives in diagnostic imaging and oncological research (Dehdashti et al., 2013).

Synthesis of Novel Compounds

This compound could be a precursor or intermediate in the synthesis of novel compounds with potential therapeutic or diagnostic applications. For example, the synthesis of novel crystalline forms of related compounds has been claimed for treating a diverse range of disorders, indicating the versatility and potential of this compound in medicinal chemistry (Norman, 2008).

Environmental Applications

Compounds similar to this compound have been studied for their environmental applications, such as in the photocatalytic degradation of pollutants. For instance, studies on the photodecomposition of structurally related compounds using TiO2 and adsorbent supports have demonstrated enhanced rates of mineralization and reduced concentrations of solution-phase intermediates, suggesting potential applications in environmental remediation (Torimoto et al., 1996).